Cas no 616-04-6 (1-Methylhydantoin)

1-Methylhydantoin is a heterocyclic organic compound with the molecular formula C4H6N2O2. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the production of active ingredients and fine chemicals. The compound exhibits stability under standard conditions and is soluble in water and polar organic solvents, facilitating its use in various reaction systems. Its hydantoin core structure allows for functionalization at multiple sites, enabling tailored modifications for specific applications. 1-Methylhydantoin is also employed in cosmetic formulations as a mild preservative due to its compatibility with skin and low toxicity profile. The product is typically supplied as a white crystalline powder with high purity.

1-Methylhydantoin structure

Product Name:1-Methylhydantoin

CAS No:616-04-6

MF:C₄H₆N₂O₂

MW:114.102640628815

MDL:MFCD00003187

CID:82737

PubChem ID:69217

Update Time:2025-05-27

1-Methylhydantoin Chemical and Physical Properties

Names and Identifiers

- 1-Methylhydantoin
- 1-methylimidazolidine-2,4-dione
- 1-Methyl-2,4-imidazolidinedione
- Dioxy-creatinine
- NSC 80560
- Hydantoin,1-methyl- (6CI,7CI,8CI)
- N-Methylhydantoin
- Hydantoin, 1-methyl-
- 1-methyl-hydantoin
- methylhydantoin
- N-Methylimidazolidine-2,4-dione
- 2,4-Imidazolidinedione, 1-methyl-
- 1-Methyldiazolidine-2,4-dione
- RHYBFKMFHLPQPH-UHFFFAOYSA-N
- 0546H9UR1R
- methylhydantoine
- 1-methyl hydantoin
- Hydantoin, 1-methyl- (8CI)
- 1-methylimidazolidin-2
- 1-Methyl-2 pound not4-imidazolidinedione
- 63EB0A26-EFB8-4972-8359-66A71ED3C67D
- CS-0062340
- UNII-0546H9UR1R
- 1-Methylhydantoin, 97%
- EINECS 210-460-6
- SY057100
- BDBM50549806
- 1-methylimidazolidin-2,4-dione
- Q27101864
- CHEMBL4758352
- RHYBFKMFHLPQPH-UHFFFAOYSA-
- NS00014646
- InChI=1/C4H6N2O2/c1-6-2-3(7)5-4(6)8/h2H2,1H3,(H,5,7,8)
- AC-34375
- FT-0632575
- DTXSID90210595
- AKOS000119438
- NSC-80560
- SCHEMBL21769
- M1027
- 616-04-6
- S6184
- Z104473250
- AT20200
- 1-Methyl-2,4-imidazolidinedione #
- NSC80560
- EN300-19234
- MFCD00003187
- HY-113382
- CHEBI:16354
- PS-4018
- C02565
- STR08386
- 1-Methylhydantoine
- 1-Methylhydantoin 97%
- 1-Methylhydantoin, 97% 5GR
- Hydantoin, 1-methyl-(8CI)
- 2,4-Imidazolidinedione, 1-methyl-(9CI)
- Hydantoin, 1-methyl- (6CI,7CI,8CI); 1-Methyl-2,4-imidazolidinedione; 1-Methylimidazolidine-2,4-dione; Dioxy-creatinine; NSC 80560
- DB-053947
- STK801997
- DTXCID20133086
- imidazolidine-2,4-dione, 1-methyl-
- MDL： MFCD00003187
- Inchi： 1S/C4H6N2O2/c1-6-2-3(7)5-4(6)8/h2H2,1H3,(H,5,7,8)
- InChI Key： RHYBFKMFHLPQPH-UHFFFAOYSA-N
- SMILES： C1(=O)N(C)CC(=O)N1

Computed Properties

Exact Mass: 114.04300
Monoisotopic Mass: 114.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: -0.9
Topological Polar Surface Area: 49.4
Molecular Weight: 114.10

Experimental Properties

Color/Form: Not available
Density: 1.284
Melting Point: 156.0 to 160.0 deg-C
Boiling Point: 213.59°C (rough estimate)
Refractive Index: 1.4487 (estimate)
Solubility: Soluble in DMSO (a little) \ methanol (a little)
Water Partition Coefficient: Soluble in methanol. (almost transparency). Insoluble in water.
PSA: 49.41000
LogP: -0.56530
Solubility: Not available
pka: 8.94±0.10(Predicted)

1-Methylhydantoin Security Information

Hazard Statement： Irritant
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Safety Term：S24/25

1-Methylhydantoin Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methylhydantoin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069004836-500g	1-Methylimidazolidine-2,4-dione	616-04-6	95%	500g	$745.72	2023-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M1027-25G	1-Methylhydantoin	616-04-6	>99.0%(T)	25g	¥545.00	2024-04-16
TRC	M219680-250mg	1-Methylhydantoin	616-04-6		250mg	$ 65.00	2023-09-07
TRC	M219680-500mg	1-Methylhydantoin	616-04-6		500mg	$ 87.00	2023-09-07
TRC	M219680-2.5g	1-Methylhydantoin	616-04-6		2.5g	$ 109.00	2023-09-07
Chemenu	CM191627-500g	1-Methylhydantoin	616-04-6	95%	500g	$677	2021-08-05
S e l l e c k ZHONG GUO	S6184-25mg	N-Methylhydantoin	616-04-6	99.3%	25mg	¥794.52	2023-09-15
Apollo Scientific	OR18274-1g	1-Methylhydantoin	616-04-6	97%	1g	£15.00	2025-02-19
ChemScence	CS-0062340-25g	N-Methylhydantoin	616-04-6	99.92%	25g	$166.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M89850-5g	N-Methylhydantoin	616-04-6		5g	¥158.0	2021-09-08

1-Methylhydantoin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:616-04-6)N-Methylhydantoin

Order Number:LE11270

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:04

Price ($):discuss personally

Email:18501500038@163.com

1-Methylhydantoin Related Literature

1. The stepwise mammalian oxidation of the hydantoin 1-methylimidazolidine-2,4-dione into methylimidazolidinetrione via 5-hydroxy-1- methylimidazolidine-2,4-dione

Kazuharu Ienaga,Ko Nakamura,Akira Ishii,Tooru Taga,Yoshihisa Miwa,Fumio Yoneda J. Chem. Soc. Perkin Trans. 1 1989 1153
2. Biochemical assay for serum creatinine detection through a 1-methylhydantoin and cobalt complex

Pallavi Dasgupta,Vinay Kumar,Patnam R. Krishnaswamy,Navakanta Bhat RSC Adv. 2020 10 39092
3. The use of 13C-labelling to prove that creatinine is oxidized by mammals into creatol and 5-hydroxy-1-methylhydantoin

Kazuharu Ienaga,Ko Nakamura,Masahiro Yamakawa,Yoshio Toyomaki,Hirohide Matsuura,Takako Yokozawa,Hikokichi Oura,Koji Nakano J. Chem. Soc. Chem. Commun. 1991 509
4. Index pages

J. Chem. Soc. Perkin Trans. 1 1989 A001
5. 79. Thiohydantoins. Part III. The N- and S-methyl derivatives of 5 : 5-disubstituted hydantoins and their mono- and di-thioanalogues

H. C. Carrington,W. S. Waring J. Chem. Soc. 1950 354

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